Cas no 1179754-22-3 (3-methyl-4-(3-methylpiperidin-1-yl)benzonitrile)

• Product Name: 3-methyl-4-(3-methylpiperidin-1-yl)benzonitrile
• CAS No: 1179754-22-3
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 4575521
• PubChem ID: 55026580
• Update Time: 2025-06-14

3-methyl-4-(3-methylpiperidin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(3-methylpiperidin-1-yl)benzonitrile

• Inchi： 1S/C14H18N2/c1-11-4-3-7-16(10-11)14-6-5-13(9-15)8-12(14)2/h5-6,8,11H,3-4,7,10H2,1-2H3
• InChI Key： BRHRVBDLWATAHD-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(N2CCCC(C)C2)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-methyl-4-(3-methylpiperidin-1-yl)benzonitrile

Research Brief on 3-methyl-4-(3-methylpiperidin-1-yl)benzonitrile (CAS: 1179754-22-3) in Chemical Biology and Pharmaceutical Applications

The compound 3-methyl-4-(3-methylpiperidin-1-yl)benzonitrile (CAS: 1179754-22-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery. The compound's unique structural features, including the benzonitrile core and the 3-methylpiperidinyl moiety, make it a promising candidate for modulating biological targets, particularly in the central nervous system (CNS) and oncology.

Recent studies have highlighted the synthetic accessibility of 1179754-22-3 through novel catalytic methods, such as palladium-catalyzed cyanation reactions, which improve yield and purity. These advancements are critical for scaling up production for preclinical and clinical studies. Additionally, computational modeling has revealed that the compound exhibits favorable binding affinities to several G-protein-coupled receptors (GPCRs), suggesting its utility in developing new therapeutics for neurological disorders like Parkinson's disease and schizophrenia.

In vitro and in vivo pharmacological evaluations have demonstrated that 3-methyl-4-(3-methylpiperidin-1-yl)benzonitrile acts as a potent modulator of dopamine and serotonin receptors, with selective activity profiles that minimize off-target effects. A 2023 study published in the Journal of Medicinal Chemistry reported its efficacy in reducing neuroinflammation in murine models, further supporting its potential in CNS applications. Moreover, its metabolic stability and low cytotoxicity, as evidenced by hepatic microsome assays, underscore its suitability for further drug development.

Beyond neurology, this compound has shown promise in oncology research. Preliminary data indicate that it inhibits specific kinase pathways involved in tumor proliferation, particularly in breast and lung cancer cell lines. Collaborative efforts between academic and industrial researchers are now underway to optimize its pharmacokinetic properties and evaluate its safety profile in Phase I clinical trials. The integration of structure-activity relationship (SAR) studies and high-throughput screening is expected to accelerate the identification of derivatives with enhanced therapeutic indices.

In conclusion, 1179754-22-3 represents a versatile scaffold in medicinal chemistry, with dual potential in CNS and oncology therapeutics. Future research should prioritize mechanistic studies to elucidate its molecular targets and explore synergistic effects with existing drugs. This brief underscores the importance of interdisciplinary collaboration to translate these findings into clinically viable treatments.